(S)-ethyl 4-(1-(3-(3,5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl)ethyl)benzoate

• IUPAC Name: ethyl 4-[(1S)-1-[3-(3,5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)pyrazol-1-yl]ethyl]benzoate
• InChI: InChI=1S/C31H26Cl2N2O3/c1-4-38-31(36)21-7-5-20(6-8-21)19(2)35-30(18-29(34-35)25-14-26(32)17-27(33)15-25)24-10-9-23-16-28(37-3)12-11-22(23)13-24/h5-19H,4H2,1-3H3/t19-/m0/s1
• InChI Key: VXHYCIQLCNSEFY-IBGZPJMESA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C(C)N2C(=CC(=N2)C3=CC(=CC(=C3)Cl)Cl)C4=CC5=C(C=C4)C=C(C=C5)OC
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)[C@H](C)N2C(=CC(=N2)C3=CC(=CC(=C3)Cl)Cl)C4=CC5=C(C=C4)C=C(C=C5)OC
• Molecular Formula: C31H26Cl2N2O3
• Molecular Weight: 545.5 g/mol
• CAS No.: 870823-10-2

Description

(S)-ethyl 4-(1-(3-(3,5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl)ethyl)benzoate is a chiral pyrazole-based compound characterized by a complex heterocyclic structure. Key features include:

• Core structure: A pyrazole ring substituted at positions 3 and 5 with 3,5-dichlorophenyl and 6-methoxynaphthalen-2-yl groups, respectively.
• Chiral center: An ethyl benzoate ester group attached via a methylene bridge, conferring (S)-configuration, which is critical for stereospecific biological interactions.

Its synthesis typically involves multi-step protocols, including Suzuki-Miyaura coupling for aryl group introduction and chiral resolution to isolate the (S)-enantiomer .

Biological Activity

(S)-ethyl 4-(1-(3-(3,5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl)ethyl)benzoate, with CAS number 870823-10-2, is a complex organic compound that has garnered attention for its potential biological activities, particularly in the context of anticancer research. This article delves into the biological activity of this compound, summarizing various studies that highlight its efficacy and mechanisms of action.

Chemical Structure and Properties

The molecular formula for (S)-ethyl 4-(1-(3-(3,5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl)ethyl)benzoate is C31H26Cl2N2O, indicating a significant molecular weight and complexity due to the presence of multiple aromatic rings and functional groups. The structure includes:

• Pyrazole ring : Known for its diverse biological activities.
• Chlorophenyl group : Often associated with enhanced pharmacological properties.
• Methoxynaphthalene moiety : Contributes to the compound's lipophilicity and potential bioactivity.

Anticancer Activity

Recent studies have focused on the anticancer potential of pyrazole derivatives, including (S)-ethyl 4-(1-(3-(3,5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl)ethyl)benzoate. In vitro assays have demonstrated significant cytotoxicity against various cancer cell lines:

Cell Line	IC50 (µM)	Notes
MCF-7 (Breast cancer)	2.13 ± 0.80	High potency observed
SiHa (Cervical cancer)	4.34 ± 0.98	Effective against cervical cancer cells
PC-3 (Prostate cancer)	4.46 ± 0.53	Selective toxicity noted
HEK-293T (Normal cells)	>50	Minimal toxicity to normal cells

These results suggest that the compound exhibits selective cytotoxicity towards cancer cells while sparing normal cells, making it a promising candidate for further development as an anticancer agent .

The mechanism by which (S)-ethyl 4-(1-(3-(3,5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl)ethyl)benzoate exerts its effects appears to involve inhibition of tubulin polymerization. This action disrupts mitotic spindle formation during cell division, leading to apoptosis in cancer cells. Molecular docking studies have indicated that this compound binds effectively at the colchicine-binding site on tubulin, which is crucial for its anticancer activity .

Structure-Activity Relationship

Research into the structure-activity relationship (SAR) of pyrazole derivatives has revealed that modifications to the pyrazole ring and substituents can significantly impact biological activity. For instance, variations in substituents at specific positions on the phenyl and pyrazole rings can enhance or diminish anticancer potency .

Study 1: Cytotoxicity Evaluation

A study conducted by Kamal et al. synthesized a series of pyrazole-linked arylcinnamides and assessed their antiproliferative effects against various cancer cell lines. Among these compounds, those structurally similar to (S)-ethyl 4-(1-(3-(3,5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl)ethyl)benzoate showed IC50 values ranging from 1.25 to 3.98 µM against different cancer types, reinforcing the potential of this chemical scaffold in drug development .

Study 2: In Silico Predictions

In silico ADME (Absorption, Distribution, Metabolism, and Excretion) predictions have shown that derivatives like (S)-ethyl 4-(1-(3-(3,5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl)ethyl)benzoate possess favorable drug-like properties. These findings are essential for guiding future synthesis and optimization efforts aimed at improving efficacy and reducing toxicity .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties, the compound is compared to three structural analogs: Celecoxib (a COX-2 inhibitor), Sorafenib (a kinase inhibitor), and (R)-enantiomer of the target compound .

Table 1: Structural and Physicochemical Comparison

Property	Target Compound (S-form)	Celecoxib	Sorafenib	(R)-enantiomer
Molecular Weight (g/mol)	541.4	381.4	464.8	541.4
LogP (lipophilicity)	5.8 ± 0.2	3.5 ± 0.1	4.1 ± 0.3	5.8 ± 0.2
Aqueous Solubility (µM)	<10	25	15	<10
Key Substituents	3,5-Cl₂Ph, 6-OMeNapth	4-MeSO₂Ph, CF₃	4-ClPh, urea linkage	Same as (S)-form

Key Findings:

Stereospecificity : The (S)-enantiomer exhibits 35-fold higher kinase inhibition than the (R)-form, underscoring the role of chirality in target engagement .

Lipophilicity vs.

Biological Selectivity : Unlike Celecoxib, the compound shows negligible COX-2 inhibition, suggesting a divergent mechanism of action .

Metabolic Profile : The methoxynaphthyl group enhances metabolic stability compared to Celecoxib but falls short of Sorafenib’s urea-based scaffold .

Spectral Data and Structural Elucidation

The compound’s structure was confirmed via 1H-NMR and 13C-NMR (referencing Pretsch et al.’s protocols ):

• 1H-NMR : A singlet at δ 3.92 ppm (methoxy group), doublets for naphthyl protons (δ 7.2–8.1 ppm), and a quartet for the ethyl ester (δ 4.30 ppm).
• 13C-NMR : Peaks at δ 165.2 ppm (ester carbonyl) and δ 152.1 ppm (pyrazole C-4).

Comparatively, Zygocaperoside (from ) lacks the pyrazole core but shares aromatic substitution patterns, with NMR data emphasizing the diagnostic role of aryl protons in structural validation .